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Compound of Interest

Compound Name: 5-Methyl-2-pyridinesulfonamide

Cat. No.: B143914

An in-depth technical guide by a Senior Application Scientist on the physical and chemical
properties of 5-Methyl-2-pyridinesulfonamide, designed for researchers and drug
development professionals.

A Comprehensive Technical Guide to 5-Methyl-2-
pyridinesulfonamide

Foreword: This document provides an in-depth exploration of 5-Methyl-2-
pyridinesulfonamide, a molecule of significant interest in contemporary pharmaceutical
development. Our focus extends beyond a mere recitation of facts to an integrated
understanding of its properties, framed by the practical considerations of laboratory and
industrial applications. This guide is structured to empower researchers, chemists, and
formulation scientists with the critical knowledge necessary for innovation.

Strategic Importance in Medicinal Chemistry

5-Methyl-2-pyridinesulfonamide is a heterocyclic aromatic compound featuring a pyridine
ring substituted with a methyl group and a sulfonamide functional group. Its prominence in the
pharmaceutical landscape is primarily due to its role as a key building block in the synthesis of
various therapeutic agents. The specific arrangement of its functional groups imparts a unique
electronic and steric profile, making it a versatile synthon for creating molecules with desired
pharmacological activities. A deep understanding of its fundamental properties is therefore not
just academic, but a cornerstone of efficient and successful drug development programs.
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Core Physicochemical Characteristics

A thorough grasp of the physicochemical properties of 5-Methyl-2-pyridinesulfonamide is
essential for its handling, purification, and formulation. These parameters govern its behavior in
both chemical reactions and biological systems.

Suantitative Data €

Property Value

Molecular Formula CeHsN202S

Molecular Weight 172.21 g/mol

Appearance White to off-white crystalline powder
Melting Point 164-168 °C

Boiling Point 352.4447.0 °C (at 760 mmHg) (Predicted)
Solubility Soluble in methanol and chloroform

pKa 8.16 + 0.10 (Predicted)

LogP 0.2 £ 0.3 (Predicted)

CAS Number 32997-69-4

Expert Insight: The predicted pKa of 8.16 is a crucial piece of information. It indicates that 5-
Methyl-2-pyridinesulfonamide is a weak acid. This acidity is attributed to the sulfonamide
proton. This property is particularly relevant in the design of purification protocols, such as
solvent extraction. By adjusting the pH of an agueous solution, one can control the ionization
state of the molecule, thereby modulating its partitioning between aqueous and organic
phases. For instance, at a pH significantly below the pKa, the compound will be predominantly
in its neutral, more lipophilic form, favoring extraction into an organic solvent.

Synthesis and Chemical Reactivity Profile

The synthetic route to 5-Methyl-2-pyridinesulfonamide is a multi-step process that demands
precise control over reaction conditions to achieve high yields and purity. A commonly
employed method begins with the readily available 2-amino-5-methylpyridine.
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Synthetic Workflow Diagram
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» To cite this document: BenchChem. [physical and chemical properties of 5-Methyl-2-
pyridinesulfonamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143914#physical-and-chemical-properties-of-5-
methyl-2-pyridinesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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